![molecular formula C18H12N2O6S B352911 3-[(5-{3-Nitrobenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoic acid CAS No. 488103-71-5](/img/structure/B352911.png)
3-[(5-{3-Nitrobenzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)methyl]benzoic acid
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Overview
Description
3-[[5-[(3-nitrophenyl)methylidene]-2,4-dioxo-3-thiazolidinyl]methyl]benzoic acid is a C-nitro compound.
Scientific Research Applications
Synthesis and Structural Analysis
- A study described the synthesis of novel compounds including variations of thiazolidin-4-ones and thiazan-4-one, where similar structural components to the mentioned compound were used. These syntheses contribute to the understanding of stereochemistry and structural properties of such compounds (Rahman et al., 2005).
Biological Activities
- Research on 4-thiazolidinone derivatives, including similar structural analogs, showed significant antimicrobial activity against various bacterial and fungal strains. This highlights the potential use of these compounds in developing new antimicrobial agents (Deep et al., 2014).
- Another study synthesized thiazole-bearing hybrids based on 4-thiazolidinone and explored their anticonvulsant properties, indicating the potential of such compounds in developing anticonvulsant drugs (Mishchenko et al., 2020).
Chemical Properties and Drug Design
- A study on the structural and spectroscopic analysis of new nitroaromatic carboxylic acids, including structures similar to the mentioned compound, provided insights into the design of anti-leishmanial drugs (Dias et al., 2015).
- The molecular structure of a compound with a similar 5-benzylidene-thiazolidine moiety was analyzed, offering important information for the design and synthesis of pharmaceuticals (Kosma et al., 2012).
properties
CAS RN |
488103-71-5 |
---|---|
Molecular Formula |
C18H12N2O6S |
Molecular Weight |
384.4g/mol |
IUPAC Name |
3-[[(5E)-5-[(3-nitrophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid |
InChI |
InChI=1S/C18H12N2O6S/c21-16-15(9-11-3-2-6-14(8-11)20(25)26)27-18(24)19(16)10-12-4-1-5-13(7-12)17(22)23/h1-9H,10H2,(H,22,23)/b15-9+ |
InChI Key |
CKVJBQJWIBGJNO-OQLLNIDSSA-N |
Isomeric SMILES |
C1=CC(=CC(=C1)C(=O)O)CN2C(=O)/C(=C\C3=CC(=CC=C3)[N+](=O)[O-])/SC2=O |
SMILES |
C1=CC(=CC(=C1)C(=O)O)CN2C(=O)C(=CC3=CC(=CC=C3)[N+](=O)[O-])SC2=O |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)CN2C(=O)C(=CC3=CC(=CC=C3)[N+](=O)[O-])SC2=O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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